Cas no 1335852-68-0 ((2R)-1-(thiophen-3-yl)propan-2-amine)

• Product Name: (2R)-1-(thiophen-3-yl)propan-2-amine
• CAS No: 1335852-68-0
• MF: C₇H₁₁NS
• MW: 141.23394036293
• CID: 6567264
• PubChem ID: 28063254
• Update Time: 2025-10-28

(2R)-1-(thiophen-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(thiophen-3-yl)propan-2-amine
• 3-Thiopheneethanamine, α-methyl-, (αR)-

• Inchi： 1S/C7H11NS/c1-6(8)4-7-2-3-9-5-7/h2-3,5-6H,4,8H2,1H3/t6-/m1/s1
• InChI Key： RTEQDZAVAQTCOK-ZCFIWIBFSA-N
• SMILES： C1SC=CC=1C[C@@H](C)N

Experimental Properties

• Density: 1.067±0.06 g/cm3(Predicted)
• Boiling Point: 214.5±15.0 °C(Predicted)
• pka: 10.06±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2R)-1-(thiophen-3-yl)propan-2-amine

Introduction to (2R)-1-(thiophen-3-yl)propan-2-amine (CAS No 1335852-68-0)

(2R)-1-(thiophen-3-yl)propan-2-amine, also known by its CAS registry number 1335852-68-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a thiophene ring with an amine group, making it a versatile building block for various chemical reactions and applications.

The thiophene moiety in (2R)-1-(thiophen-3-yl)propan-2-amine contributes to its aromaticity and reactivity, while the amine group provides nucleophilic properties that are essential in many biochemical and synthetic processes. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules with specific targeting capabilities.

One of the most notable aspects of (2R)-1-(thiophen-3-yl)propan-2-amine is its stereochemistry, as indicated by the (2R) designation. This stereochemical configuration plays a crucial role in determining the compound's biological activity and selectivity. Researchers have utilized this property to explore its role in asymmetric synthesis, where it serves as a chiral catalyst or template for constructing complex molecules with high enantioselectivity.

In terms of synthesis, (2R)-1-(thiophen-3-yl)propan-2-amine can be prepared through various methods, including alkylation of amines or direct coupling reactions involving thiophene derivatives. The choice of synthetic pathway depends on the desired scale, purity, and cost-effectiveness of the process. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and sustainability of producing this compound.

The application of (2R)-1-(thiophen-3-yl)propan-2-amine extends beyond traditional organic synthesis. It has been employed as an intermediate in the construction of bioactive compounds, such as kinase inhibitors and GPCR modulators, which are critical targets in modern drug development. Its ability to form stable complexes with metal ions has also made it a valuable ligand in coordination chemistry and materials science.

From an environmental perspective, understanding the fate and toxicity of (2R)-1-(thiophen-3-yl)propan